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Compound of Interest

Compound Name: 4-Bromophenoxytriisopropylsilane

CAS No.: 193966-77-7

Cat. No.: B140189

Get Quote

Executive Summary & Chemical Identity
4-Bromophenoxytriisopropylsilane (CAS: 86990-14-5) is a silyl-protected phenol derivative.

[1] It is widely employed in drug discovery to mask the acidic phenolic proton during lithium-

halogen exchange or palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), preventing

catalyst poisoning and side reactions.

IUPAC Name: (4-Bromophenoxy)triisopropylsilane[1]

Molecular Formula:

Molecular Weight: 329.35 g/mol

Key Structural Features:

Para-substituted Benzene Ring: Induces a characteristic AA'BB' splitting pattern.[2]

Triisopropylsilyl (TIPS) Group: A bulky, lipophilic protecting group providing distinctive

high-field aliphatic signals.
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Synthesis & Sample Preparation Protocol
To ensure the NMR data presented below matches your sample, the compound must be

synthesized and isolated free of hydrolysis byproducts.

Optimized Synthesis Workflow
Reagents: 4-Bromophenol (1.0 equiv), TIPS-Cl (1.1 equiv), Imidazole (2.0 equiv).[1]

Solvent: Anhydrous Dichloromethane (DCM) or DMF.

Conditions:

, 2–4 hours.

Self-Validating Sample Prep for NMR
Solvent Selection: Use Chloroform-d (ngcontent-ng-c1989010908="" _nghost-ng-

c3017681703="" class="inline ng-star-inserted">

). It is the industry standard for silyl ethers. Dimethyl sulfoxide-

(DMSO-

) may cause slight chemical shift variations due to hydrogen bonding with residual silanols.

Concentration: Dissolve 10–15 mg of the oil in 0.6 mL of

.

Filtration: If the solution is cloudy (indicating residual imidazole salts), filter through a small

plug of cotton or glass wool directly into the NMR tube.
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Workup:
Wash w/ H2O
Dry (MgSO4)
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Figure 1: Synthesis pathway for generating the analytical sample.[1]
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Detailed 1H NMR Spectral Analysis
The spectrum is defined by two distinct regions: the aromatic zone (deshielded) and the

aliphatic silyl zone (shielded).

Summary of Signals ( , 400 MHz)
Chemical
Shift (

, ppm)

Multiplicity Integration

Coupling
Constant (

, Hz)

Assignment
Structural
Fragment

7.32 Doublet (d) 2H 8.8 Hz
Ar-H (ortho to

Br)

Aromatic (C3,

C5)

6.76 Doublet (d) 2H 8.8 Hz
Ar-H (ortho to

OSi)

Aromatic (C2,

C6)

1.25 Septet (sept) 3H 7.2 Hz TIPS Methine

1.09 Doublet (d) 18H 7.2 Hz TIPS Methyl

Mechanistic Interpretation
A. The Aromatic Region (6.5 – 7.5 ppm)
The benzene ring exhibits a classic AA'BB' system, often appearing as two "roofed" doublets.

7.32 ppm (Ortho to Bromine): These protons are deshielded. Bromine is an electron-
withdrawing group (EWG) by induction (-I effect), pulling electron density away from the
C3/C5 positions, shifting these protons downfield.

6.76 ppm (Ortho to Oxygen): These protons are shielded. The oxygen atom of the silyl ether
donates electron density into the ring via resonance (+R effect), increasing electron density
at the C2/C6 positions and shifting these protons upfield relative to benzene (

7.26).

Note: The TIPS group is bulky, which can slightly inhibit the resonance overlap compared

to a methyl ether (anisole), but the shielding effect remains dominant.

B. The Aliphatic Region (1.0 – 1.3 ppm)
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The TIPS group provides a massive integration footprint (21 protons total), serving as an

excellent internal standard for purity.

1.25 ppm (Methine): The silicon atom is electropositive (less electronegative than carbon),
shielding the adjacent CH protons. This signal appears as a septet because each CH is
coupled to two equivalent methyl groups (

).

1.09 ppm (Methyl): The 18 methyl protons appear as a strong doublet due to coupling with
the single adjacent methine proton.

4-Bromophenoxytriisopropylsilane Structure
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Figure 2: Correlation between structural electronic environments and observed NMR signals.

Troubleshooting & Impurity Profiling
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When analyzing your spectrum, look for these common impurities to validate the success of

your reaction.

Impurity

Characteristic
Signals (ngcontent-
ng-c1989010908=""
_nghost-ng-
c3017681703=""
class="inline ng-
star-inserted">

)

Cause Remediation

4-Bromophenol

Broad singlet ~5.0–

6.0 ppm (OH); Ar-H

shifted downfield

(~6.73, 7.35)

Incomplete reaction or

hydrolysis

Wash with 1M NaOH

(aq) to remove

phenol, then dry.[1]

TIPS-OH (Silanol)

Broad singlet ~2.0–

3.0 ppm (OH);

Aliphatic peaks shifted

Hydrolysis of excess

TIPS-Cl

Flash chromatography

(Hexanes/EtOAc).[1]

Imidazole
Singlets at 7.6, 7.1,

7.0 ppm

Inefficient aqueous

workup

Wash organic layer

with dilute HCl or

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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